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Compound of Interest

Compound Name:
(4-Hydroxy-quinazolin-2-

ylsulfanyl)-acetic acid

Cat. No.: B092257 Get Quote

Essential Safety and Handling Guide for (4-
Hydroxy-quinazolin-2-ylsulfanyl)-acetic acid
This guide provides crucial safety and logistical information for handling (4-Hydroxy-
quinazolin-2-ylsulfanyl)-acetic acid in a laboratory setting. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure personal

safety and proper disposal of this chemical compound.

While a specific Safety Data Sheet (SDS) for (4-Hydroxy-quinazolin-2-ylsulfanyl)-acetic acid
is not readily available, data from structurally similar compounds such as Quinazolin-7-

ylboronic acid and 4(3H)-Quinazolinone indicate potential hazards. These hazards include

being harmful if swallowed, causing skin and eye irritation, and potentially causing respiratory

irritation[1][2]. Therefore, it is imperative to handle this compound with appropriate precautions.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (4-Hydroxy-
quinazolin-2-ylsulfanyl)-acetic acid to minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Eye Protection
Chemical Safety Goggles or

Face Shield

Must meet EN 166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.

Hand Protection Chemical-resistant gloves
Nitrile gloves are a suitable

option.

Body Protection Laboratory Coat

A full-length lab coat is

required to protect against

spills.

Respiratory Protection Fume Hood or Respirator

All handling of the solid

compound should be done in a

well-ventilated area, preferably

a chemical fume hood, to

prevent inhalation of dust or

vapors. If a fume hood is not

available, a NIOSH-approved

respirator is necessary.

Operational Plan for Handling
Adherence to a strict operational plan is essential for the safe handling of (4-Hydroxy-
quinazolin-2-ylsulfanyl)-acetic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b092257?utm_src=pdf-body
https://www.benchchem.com/product/b092257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling & Cleanup

Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Prepare Workspace:
- Ensure fume hood is operational

- Have spill kit and emergency equipment accessible

Weighing:
- Perform inside a fume hood
- Use a disposable weigh boat

Proceed to handling

Dissolving:
- Add solid to solvent slowly
- Use appropriate glassware

Decontaminate:
- Clean work surfaces

- Rinse glassware with appropriate solvent

After experiment completion

Segregate Waste:
- Collect all contaminated materials

- Label waste containers clearly

Remove PPE:
- Remove gloves and lab coat before leaving the lab

 

Waste Collection

Segregation & Storage

Final Disposal

Solid Waste:
- Unused compound

- Contaminated disposables

Liquid Waste:
- Solutions containing the compound

- Rinsate from glassware

Use designated, labeled, and sealed
hazardous waste containers.

Transfer to

Store in a secure, well-ventilated
satellite accumulation area.

Contact EHS or licensed
waste disposal contractor.

Ready for

Schedule and prepare for
waste pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling (4-Hydroxy-
quinazolin-2-ylsulfanyl)-acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092257#personal-protective-equipment-for-handling-
4-hydroxy-quinazolin-2-ylsulfanyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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